Cas no 2228170-69-0 (3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid
• CAS No: 2228170-69-0
• MF: C₁₅H₁₉F₂NO₅
• MW: 331.311871767044
• CID: 5772350
• PubChem ID: 165620028
• Update Time: 2025-06-11

3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid
• 2228170-69-0
• EN300-1871826
• 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid

• Inchi： 1S/C15H19F2NO5/c1-15(2,3)23-14(22)18-10-5-4-8(6-11(10)19)9(13(16)17)7-12(20)21/h4-6,9,13,19H,7H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： TXCTVMMGVIDNOP-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 331.12312903g/mol
• Monoisotopic Mass: 331.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid

Comprehensive Overview of 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid (CAS No. 2228170-69-0)

The compound 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid (CAS No. 2228170-69-0) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group, a hydroxyphenyl moiety, and a difluorobutanoic acid backbone, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological pathways and its potential applications in targeted therapies.

One of the key features of 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid is its versatility in synthetic chemistry. The Boc group serves as a protective moiety for amines, enabling selective reactions in multi-step syntheses. Meanwhile, the difluorobutanoic acid segment introduces metabolic stability and enhanced binding affinity, which are critical for developing bioactive molecules. These attributes align with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic properties and reduced off-target effects.

In recent years, the demand for fluorinated compounds like 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid has surged, driven by their applications in proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors. Fluorination is a hot topic in drug design, as it often enhances bioavailability and membrane permeability. This compound’s difluorinated structure positions it as a promising candidate for addressing challenges in neurodegenerative diseases and oncology, areas where precision medicine is gaining traction.

Another area of interest is the compound’s potential role in bioconjugation and prodrug development. The hydroxyphenyl group offers a site for further functionalization, enabling the attachment of targeting ligands or fluorescent tags. Such modifications are essential for advancing theranostic applications, which combine therapy and diagnostics. As the field of personalized medicine expands, compounds like 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid are likely to play a pivotal role in designing next-generation therapeutics.

From a synthetic perspective, the compound’s Boc-protected amino group simplifies purification and handling, making it a preferred choice for laboratory-scale reactions. This aligns with the growing emphasis on green chemistry and sustainable practices, where minimizing waste and optimizing yields are paramount. Researchers frequently search for Boc deprotection methods and fluorinated building blocks, underscoring the relevance of this compound in contemporary organic synthesis.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-4,4-difluorobutanoic acid (CAS No. 2228170-69-0) represents a multifaceted tool for modern chemical and pharmaceutical research. Its structural features cater to the evolving needs of drug discovery, bioconjugation, and targeted therapy. As scientific inquiries into fluorinated compounds and protective group strategies continue to rise, this compound is poised to remain at the forefront of innovation.